4-({1-[2-(2,4-difluorophenyl)acetyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

• IUPAC Name: 4-[1-[2-(2,4-difluorophenyl)acetyl]azetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C17H15F2N3O3/c18-11-2-1-10(14(19)6-11)5-16(23)22-8-13(9-22)25-12-3-4-21-15(7-12)17(20)24/h1-4,6-7,13H,5,8-9H2,(H2,20,24)
• InChI Key: DSHZATXJVDQMBU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=C(C=C(C=C2)F)F)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C17H15F2N3O3
• Molecular Weight: 347.32 g/mol

Description

The compound “4-({1-[2-(2,4-difluorophenyl)acetyl]azetidin-3-yl}oxy)pyridine-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a pyridine ring, an azetidine ring, and an amide group. The presence of these groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex, given the presence of multiple rings and functional groups. The difluorophenyl group, for example, is likely to be electron-withdrawing, which could affect the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors like its molecular structure and the nature of its functional groups. For example, the presence of a pyridine ring might make the compound somewhat basic.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on factors like its reactivity, toxicity, and the specific conditions under which it’s used or stored.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity in more detail, or developing new methods for its synthesis.